Cas no 35590-65-9 ((3R,6S)-3,6-Dimethyl-2,5-piperazinedione)

(3R,6S)-3,6-Dimethyl-2,5-piperazinedione Properties

Names and Identifiers

• 2,5-piperazinedione, 3,6-dimethyl-, trans-
• DCX75CW75I
• Cyclo(Ala-D-Ala-)
• Alanine anhydride, trans-(+/-)-
• Cyclo(D-alanyl-L-alanine), (+/-)-
• trans-3,6-dimethylpiperazine-2,5-dione
• trans-3,6-Dimethyl-2,5-piperazinedione
• trans-3,6-Dimethyl-2,5-diketopiperazine
• (3R,6S)-3,6-DIMETHYL-2,5-PIPERAZINEDIONE
• 2,5-Piperazinedione, 3,6-dimethyl-, (3R,6S)-rel-
• +Expand

• InChIKey： WWISPHBAYBECQZ-ZXZARUISSA-N
• Inchi： 1S/C6H10N2O2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4+
• SMILES： O=C1[C@H](C)NC([C@@H](C)N1)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.074227566g/mol
• Heavy Atom Count: 10
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 58.2